Cas no 94247-07-1 (2-Propenoic acid,2-methyl-, isoheptyl ester (9CI))

• Product Name: 2-Propenoic acid,2-methyl-, isoheptyl ester (9CI)
• CAS No: 94247-07-1
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 806335
• PubChem ID: 21850973
• Update Time: 2025-04-19

2-Propenoic acid,2-methyl-, isoheptyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, isoheptyl ester (9CI)
• 5-methylhexyl 2-methylprop-2-enoate
• isoheptyl methacrylate
• SCHEMBL382201
• 2-Propenoic acid, 2-methyl-, 5-methylhexyl ester
• 94247-07-1
• EINECS 304-183-0
• 2168488-05-7
• DTXSID70241246
• UNII-7S4746XBE6
• NS00040317
• 7S4746XBE6

• Inchi： 1S/C11H20O2/c1-9(2)7-5-6-8-13-11(12)10(3)4/h9H,3,5-8H2,1-2,4H3
• InChI Key： PBBKPPMXXHOGTE-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)CCCCC(C)C

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3Ų